Cas no 2227894-73-5 (rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine
• CAS No: 2227894-73-5
• MF: C₁₂H₁₂F₅N
• MW: 265.222400665283
• CID: 6313796
• PubChem ID: 165850728
• Update Time: 2025-09-19

rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine
• rac-[(1R,2R)-2-[3-(pentafluoroethyl)phenyl]cyclopropyl]methanamine
• 2227894-73-5
• EN300-1973322

• Inchi： 1S/C12H12F5N/c13-11(14,12(15,16)17)9-3-1-2-7(4-9)10-5-8(10)6-18/h1-4,8,10H,5-6,18H2/t8-,10-/m0/s1
• InChI Key： OPDWPKCWRVQOEV-WPRPVWTQSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)[C@@H]1C[C@H]1CN)F

Computed Properties

• Exact Mass: 265.08899020g/mol
• Monoisotopic Mass: 265.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine

Professional Introduction to rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine (CAS No. 2227894-73-5)

Rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine (CAS No. 2227894-73-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate stereochemistry and unique substituents, represents a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of Rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine incorporates a cyclopropyl ring and a pentafluoroethyl group, which are known for their ability to modulate biological activity through steric and electronic effects. The presence of these functional groups makes it an intriguing subject for studying interactions with biological targets, particularly enzymes and receptors involved in critical metabolic pathways.

In recent years, there has been a growing interest in the development of novel compounds with fluorinated substituents due to their enhanced metabolic stability and improved pharmacokinetic properties. The pentafluoroethyl moiety, in particular, has been extensively studied for its potential to increase lipophilicity and binding affinity, making it a valuable component in the design of bioactive molecules.

One of the most compelling aspects of Rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine is its stereochemical configuration. The (1R,2R) arrangement of the cyclopropyl ring suggests that this compound may exhibit enantioselective interactions with biological targets. Such stereochemical control is crucial in pharmaceutical development, as it can significantly influence the efficacy and safety of a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding sites and optimize the structure of Rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine for improved target engagement. These computational studies have highlighted the compound's potential as a scaffold for developing novel therapeutics.

The synthesis of Rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it possible to construct this molecule with high yield and purity. Techniques such as asymmetric catalysis and transition-metal-mediated reactions have been particularly useful in achieving the desired stereochemical outcome.

Ongoing research in the field of medicinal chemistry has demonstrated that derivatives of Rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine exhibit promising pharmacological properties. For instance, studies have shown that certain analogs exhibit inhibitory activity against key enzymes involved in inflammatory pathways. This suggests that this compound class could be leveraged to develop new treatments for conditions such as arthritis and inflammatory bowel disease.

The role of fluorine atoms in modulating biological activity cannot be overstated. The electron-withdrawing nature of fluorine can enhance binding affinity by increasing the positive charge density at critical interaction sites. Additionally, fluorine atoms can improve metabolic stability by preventing unwanted hydrolysis or oxidation. These properties make fluorinated compounds particularly attractive for drug development.

In conclusion, Rac-(1R,2R)-2-3-(pentafluoroethyl)phenylcyclopropylmethanamine (CAS No. 2227894-73-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the development of next-generation therapeutics.